N-(3-butoxyphenyl)isonicotinamide

• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol
• IUPAC Name: N-(3-butoxyphenyl)pyridine-4-carboxamide
• InChI: InChI=1S/C16H18N2O2/c1-2-3-11-20-15-6-4-5-14(12-15)18-16(19)13-7-9-17-10-8-13/h4-10,12H,2-3,11H2,1H3,(H,18,19)
• InChI Key: NUWWMUSZJHEWCC-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=CC(=C1)NC(=O)C2=CC=NC=C2

Description

N-(3-butoxyphenyl)isonicotinamide (known as BINA) is a small molecule inhibitor that selectively targets the protein kinase CK2. CK2 is a ubiquitous and pleiotropic protein kinase that is involved in many cellular processes, including cell proliferation, differentiation, and survival. BINA has shown promise as a potential therapeutic agent in a variety of diseases, including cancer, neurodegenerative disorders, and viral infections.

Mechanism of Action

BINA selectively targets the CK2 protein kinase, which is involved in many cellular processes. By inhibiting CK2, BINA disrupts the signaling pathways that are necessary for cell growth and proliferation, leading to the inhibition of cancer cell growth and the protection of neurons from damage. BINA also appears to have direct antiviral activity, although the exact mechanism of this activity is not well understood.
Biochemical and Physiological Effects:
BINA has been shown to have a range of biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, the protection of neurons from damage, and the inhibition of viral replication. BINA has also been shown to have anti-inflammatory effects, which may contribute to its therapeutic activity in certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of BINA is its selectivity for CK2, which reduces the risk of off-target effects. Another advantage is its ability to penetrate the blood-brain barrier, which makes it a potential therapeutic agent for neurodegenerative diseases. However, one limitation of BINA is its relatively low potency, which may limit its effectiveness in certain disease models. In addition, the mechanism of action of BINA is not fully understood, which may limit its clinical development.

Future Directions

There are several potential future directions for research on BINA. One area of focus could be the development of more potent analogs of BINA, which may increase its effectiveness in disease models. Another area of focus could be the investigation of the mechanism of action of BINA, which may provide insights into the biology of CK2 and its role in disease. Finally, further studies are needed to evaluate the safety and efficacy of BINA in clinical trials, which will be necessary for its eventual approval as a therapeutic agent.

Synthesis Methods

The synthesis of BINA involves several steps, including the reaction of 3-butoxyaniline with isonicotinic acid to form the intermediate 3-butoxyphenylisonicotinic acid. This intermediate is then converted to BINA through a series of reactions involving phosphorylation and deprotection.

Scientific Research Applications

BINA has been extensively studied in preclinical models of cancer, where it has been shown to inhibit the growth and proliferation of cancer cells. BINA has also been investigated in models of neurodegenerative diseases, where it has been shown to protect against neuronal damage and improve cognitive function. In addition, BINA has shown promise as an antiviral agent, with activity against a range of viruses, including HIV, hepatitis C, and influenza.